5-tert-Butyl-m-xylene
Overview
Description
5-tert-Butyl-m-xylene (5-t-BuMX) is an aromatic hydrocarbon with a molecular formula of C10H14. It is a colorless liquid with a boiling point of 160°C. 5-t-BuMX is a structural isomer of m-xylene, and is used as a solvent for organic synthesis, in the production of pharmaceuticals, and as a starting material for the production of plasticizers, surfactants, and other organic compounds.
Scientific Research Applications
Genotoxic Effects
5-tert-Butyl-m-xylene (5-TBMX) and related compounds have been studied for their genotoxic effects. For instance, a study assessed the genotoxicity of xylene and other related compounds, highlighting their ability to induce various types of DNA damage, such as single-strand breaks, double-strand breaks, and oxidative base modification in human lymphocytes (Chen et al., 2008).
Catalytic Activity in Green Alkylation
In a green chemistry context, 5-TBMX has been a product of the Friedel–Crafts alkylation of xylenes with tert-butanol, using mesoporous superacidic catalysts. This process is notable for its high conversion rates and selectivity towards 5-TBMX under optimal conditions, showcasing an eco-friendly approach in chemical synthesis (Yadav & Kamble, 2012).
Solvent Properties in Epoxy Formulations
Research has also focused on the solvent properties of related compounds like tert-butyl acetate, which are used in epoxy/amine paints. These studies provide insights into the non-reactive nature of these solvents, beneficial for various industrial applications (Cooper et al., 2001).
Diffusion Coefficients in Supercritical Carbon Dioxide
The diffusion coefficients of 5-TBMX in supercritical carbon dioxide have been measured, offering valuable data for understanding its behavior in supercritical fluid environments. This research is crucial for applications in supercritical fluid chromatography and related techniques (Pizarro et al., 2007).
Binding to Haemoglobin
Studies on related compounds like musk xylene have examined their binding to haemoglobin in humans. This research sheds light on the bioavailability and potential accumulation of such compounds in biological systems (Riedel et al., 1999).
Mechanism of Action
Target of Action
This compound is primarily used in organic synthesis . .
Mode of Action
As a chemical used in synthesis, its interactions are likely more chemical than biological, involving reactions with other compounds in a synthetic pathway .
Biochemical Pathways
As a synthetic chemical, it is primarily used in chemical reactions rather than interacting with biological systems .
Pharmacokinetics
Given its use in synthesis, it is likely that these properties would vary significantly depending on the specific context and conditions of use .
Result of Action
As a synthetic chemical, its primary effects are likely to be the result of its role in chemical reactions, rather than direct interactions with biological systems .
Action Environment
The action of 5-tert-Butyl-m-xylene is likely to be influenced by various environmental factors, including temperature, pH, and the presence of other chemicals. These factors can affect the rate and outcome of the chemical reactions in which this compound is involved .
Safety and Hazards
Future Directions
While specific future directions for 5-tert-Butyl-m-xylene are not mentioned in the search results, it’s worth noting that it’s used as a raw material in organic synthesis , indicating its potential for various applications in chemical research and industry.
properties
IUPAC Name |
1-tert-butyl-3,5-dimethylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18/c1-9-6-10(2)8-11(7-9)12(3,4)5/h6-8H,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZSPYHREEHYLCB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C(C)(C)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2052659 | |
Record name | 5-Tert-butyl-m-xylene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2052659 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
98-19-1 | |
Record name | 1-(1,1-Dimethylethyl)-3,5-dimethylbenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=98-19-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-tert-Butyl-m-xylene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000098191 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-tert-Butyl-m-xylene | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=11016 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzene, 1-(1,1-dimethylethyl)-3,5-dimethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 5-Tert-butyl-m-xylene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2052659 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-tert-butyl-m-xylene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.407 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 5-TERT-BUTYL-M-XYLENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2GX9N8TLC9 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of tritium labeling in studying 5-tert-Butyl-m-xylene (musk xylene)?
A1: Tritium labeling is crucial for studying the fate and distribution of this compound (musk xylene) in biological and environmental systems. The radioactive isotope tritium (3H) allows researchers to track the compound's movement and transformation using techniques like autoradiography and liquid scintillation counting. This is particularly important for musk xylene, which has been identified as a potential environmental pollutant. The synthesis of tritium-labeled musk xylene, as described in the research [], enables researchers to investigate its absorption, distribution, metabolism, and excretion in organisms and ecosystems, ultimately contributing to a better understanding of its potential risks and the development of effective mitigation strategies.
Q2: How can supercritical fluid chromatography contribute to understanding the behavior of this compound in supercritical CO2?
A2: Supercritical fluid chromatography (SFC) is a powerful technique for studying the behavior of compounds in supercritical fluids like carbon dioxide (CO2). The research [] highlights the use of SFC to determine the diffusion coefficients of this compound in supercritical CO2. Diffusion coefficients provide insights into the mobility and transport properties of a compound within a specific medium. Understanding the diffusion behavior of this compound in supercritical CO2 is relevant for various applications, including its extraction from complex matrices, its use as a reactant or solvent in supercritical fluid technologies, and predicting its fate in environments where supercritical CO2 might be present.
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